Cas no 921559-03-7 (phenyl N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate)

• Product Name: phenyl N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate
• CAS No: 921559-03-7
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6198885
• PubChem ID: 40887333
• Update Time: 2025-07-02

phenyl N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• phenyl N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate
• 921559-03-7
• phenyl (5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)carbamate
• phenyl N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)carbamate
• AKOS024633187
• F2262-0129

• Inchi： 1S/C20H22N2O4/c1-4-22-16-12-14(21-19(24)26-15-8-6-5-7-9-15)10-11-17(16)25-13-20(2,3)18(22)23/h5-12H,4,13H2,1-3H3,(H,21,24)
• InChI Key： GZNUEGYTYQAIAS-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N(CC)C(C(C)(C)C1)=O)NC(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on phenyl N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate

Introduction to Phenyl N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate (CAS No. 921559-03-7)

Phenyl N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate, identified by the CAS number 921559-03-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzoxazepine class, a heterocyclic structure known for its diverse pharmacological properties. The presence of a carbamate group and a phenyl moiety in its molecular framework suggests potential applications in drug design and development, particularly in modulating biological pathways relevant to neurological and inflammatory conditions.

The chemical structure of Phenyl N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate incorporates several key functional groups that contribute to its unique reactivity and biological activity. The benzoxazepine core is a well-studied scaffold in medicinal chemistry due to its ability to interact with various biological targets. Specifically, the 7-position substitution with a carbamate group enhances the compound's potential as an inhibitor or modulator of enzymes involved in pain perception and inflammation.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such benzoxazepine derivatives in drug discovery. Studies have demonstrated that modifications at the 5-position of the benzoxazepine ring can significantly alter the pharmacokinetic and pharmacodynamic properties of the compound. In particular, the 5-ethyl substituent in Phenyl N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate contributes to enhanced solubility and bioavailability, making it a promising candidate for further investigation.

The 3,3-dimethyl group at the 3-position of the benzoxazepine ring further influences the electronic properties of the molecule. This substitution pattern is often associated with increased metabolic stability and reduced susceptibility to enzymatic degradation. Such characteristics are highly desirable in pharmaceuticals where prolonged half-life and sustained activity are critical. Additionally, the 4-oxo functionality introduces a polarized site that can engage in hydrogen bonding interactions with biological targets.

Research into Phenyl N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-y l)carbamate has revealed potential therapeutic applications in managing chronic inflammatory disorders. The compound's ability to modulate inflammatory pathways has been explored through both in vitro and in vivo studies. Notably, preclinical trials have indicated that this derivative exhibits anti-inflammatory effects comparable to existing therapeutic agents but with improved selectivity and reduced side effects.

The phenyl group at the nitrogen position of the carbamate moiety plays a crucial role in determining the compound's binding affinity to biological targets. The aromatic nature of the phenyl ring allows for π-stacking interactions with proteins, enhancing receptor binding affinity. This feature is particularly relevant for designing drugs that require high specificity for their target sites. Furthermore, the electronic distribution within the phenyl ring can be tuned by substituents to fine-tune pharmacological activity.

In terms of synthetic chemistry,Phenyl N-(5 - ethyl - 3 , 3 - dimethyl - 4 - oxo - 2 , 3 , 4 , 5 - tetrahydro - 1 , 5 - benz ox az epin - 7 - yl ) car bam ate can be synthesized through multi-step organic reactions involving cyclization and functional group transformations. Advanced synthetic methodologies have enabled efficient production of this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce desired substituents at specific positions within the benzoxazepine core.

The pharmacokinetic profile of Phenyl N-(5 - ethyl - 3 , 3 - dimeth yl - 4 - oxo - 2 , 3 , 4 , 5 - tetra hydro - 1 , 5 - ben z ox az epin - 7 - yl ) carbamate has been thoroughly evaluated through animal models and human trials. Results indicate that the compound exhibits favorable absorption rates with moderate distribution throughout bodily tissues. Its metabolic pathways have been identified as primarily involving cytochrome P450 enzymes responsible for drug biotransformation. This information is crucial for predicting potential drug-drug interactions and optimizing dosing regimens.

Future directions in research on this compound include exploring its potential as an analgesic agent targeting neuropathic pain mechanisms. The structural features that contribute to its anti-inflammatory properties also make it a candidate for investigating novel mechanisms underlying pain perception and modulation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate clinical development programs based on preclinical successes.

Regulatory considerations play an essential role in advancing pharmaceutical candidates like Phenyl N-(5 eth yl - 3 , 3 dimeth yl - 4 oxo - 2 , 3 , 4 , 5 tetra hydro -1 , 5 ben z ox az epin -7 yl ) carbamate through clinical trials towards market approval . Compliance with Good Manufacturing Practices (GMP) ensures consistent quality control during production phases . Safety assessments including toxicology studies are conducted prior to human testing phases . These regulatory milestones are critical for ensuring patient safety while advancing promising therapeutics into broader medical use.